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Introduction

(1S)-Calcitriol is an isomer of calcitriol, the hormonally active form of vitamin D3. Calcitriol is a

key regulator of calcium and phosphate homeostasis, and it also plays significant roles in cell

proliferation, differentiation, and immune modulation. The biological effects of calcitriol are

primarily mediated through its binding to the Vitamin D Receptor (VDR), a nuclear transcription

factor. Upon binding, the VDR forms a heterodimer with the retinoid-X receptor (RXR), which

then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D

Response Elements (VDREs) in the promoter regions of target genes, thereby modulating their

transcription. This document provides detailed application notes and protocols for cell-based

assays designed to measure the biological activity of (1S)-Calcitriol, intended for researchers,

scientists, and professionals in drug development.

I. Signaling Pathways of (1S)-Calcitriol
The activity of (1S)-Calcitriol, like calcitriol, is mediated through two principal signaling

pathways: a genomic and a non-genomic pathway.

A. Genomic Signaling Pathway

The classical genomic pathway involves the direct regulation of gene expression. This pathway

is the foundation for many of the cell-based assays described below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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